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Introduction
Clozapine is an atypical antipsychotic medication pivotal in the management of treatment-

resistant schizophrenia. The manufacturing process and storage of clozapine can potentially

lead to the formation of N-nitroso impurities, such as N-nitroso-clozapine. These nitrosamine

impurities are classified as probable human carcinogens, making their detection and control a

critical aspect of pharmaceutical quality control.[1] Regulatory bodies, including the U.S. Food

and Drug Administration (FDA) and the European Medicines Agency (EMA), have established

stringent guidelines for the control of nitrosamine impurities in drug products. This application

note provides a detailed protocol for the use of N-nitroso-clozapine reference standards in the

quality control of clozapine drug substances and products, ensuring patient safety and

regulatory compliance.

N-nitroso-clozapine is a nitrosamine drug substance-related impurity (NDSRI) that can form

from the nitrosation of clozapine.[2] The use of a well-characterized N-nitroso-clozapine
reference standard is essential for the development, validation, and routine application of
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analytical methods to accurately quantify this impurity.[3] This document outlines a validated

liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, a highly sensitive and

specific technique for the trace-level detection of nitrosamines.

Data Presentation
The following table summarizes the quantitative performance characteristics of a validated LC-

MS/MS method for the analysis of N-nitroso-clozapine (N-CZN) and a related impurity, N-
nitroso-clozapine impurity C (N-CZNC).[4]

Parameter
N-nitroso-clozapine (N-
CZN)

N-nitroso-clozapine
impurity C (N-CZNC)

Linearity Range
LOQ to 150% of specification

level

LOQ to 150% of specification

level

Correlation Coefficient (r²) > 0.999 > 0.999

Limit of Detection (LOD) 0.058 µg/mL 0.014 µg/mL

Limit of Quantification (LOQ) 0.177 µg/mL 0.044 µg/mL

Accuracy (Recovery) 88% - 102% 88% - 102%

Experimental Protocols
This section details the methodologies for the quality control testing of N-nitroso-clozapine in

clozapine drug substances and finished products using an N-nitroso-clozapine reference

standard.

Materials and Reagents
N-nitroso-clozapine reference standard

Clozapine drug substance/product sample

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)
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Formic acid (LC-MS grade)

Water (deionized or Milli-Q)

Volumetric flasks and pipettes

Syringe filters (0.22 µm)

HPLC vials

Instrumentation
A sensitive and validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

system.

Analytical balance

Chromatographic Conditions
Parameter Condition

Column
Poroshell StableBond-C18, 150 mm x 4.6 mm,

2.7 µm

Mobile Phase
50 mM Formic acid buffer : Acetonitrile (50:50,

v/v)

Flow Rate 0.5 mL/min

Column Temperature 30°C

Injection Volume 10 µL

Run Time As per method validation

Mass Spectrometry Conditions
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Parameter Condition

Ionization Mode Electrospray Ionization (ESI), Positive

Acquisition Mode Multiple Reaction Monitoring (MRM)

MRM Transition (N-CZN) m/z 356.0 → 326.0

MRM Transition (N-CZNC) m/z 342.1 → 312.0

Preparation of Standard Solutions
Stock Solution (e.g., 100 µg/mL): Accurately weigh a suitable amount of N-nitroso-
clozapine reference standard and dissolve it in a known volume of methanol to obtain the

desired concentration.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock solution with the mobile phase to cover the expected concentration range

of the impurity in the samples.

Sample Preparation
For Clozapine Drug Substance:

Accurately weigh approximately 100 mg of the clozapine drug substance into a suitable

volumetric flask.

Dissolve and dilute to volume with the mobile phase to achieve a final concentration of 1

mg/mL.

Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

For Clozapine Tablets:

Weigh and finely powder not fewer than 20 tablets.

Accurately weigh a portion of the powder equivalent to 100 mg of clozapine and transfer it to

a suitable volumetric flask.
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Add a sufficient amount of mobile phase and sonicate for 15 minutes to ensure complete

dissolution of the drug.

Dilute to volume with the mobile phase to achieve a final concentration of 1 mg/mL of

clozapine.

Centrifuge a portion of the solution and filter the supernatant through a 0.22 µm syringe filter

into an HPLC vial.

Analysis Procedure
Inject the prepared standard solutions to establish a calibration curve.

Inject the prepared sample solutions.

Quantify the amount of N-nitroso-clozapine in the sample by comparing the peak area

response to the calibration curve.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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